Cas no 1439307-35-3 (3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole)

3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole structure
1439307-35-3 structure
Product Name:3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole
CAS No:1439307-35-3
MF:C17H16N2
MW:248.322343826294
CID:2113094
Update Time:2023-11-19

3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole
    • CID 89595536
    • 1H-Pyrazole, 3-(3,4-dimethylphenyl)-5-phenyl-
    • Inchi: 1S/C17H16N2/c1-12-8-9-15(10-13(12)2)17-11-16(18-19-17)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,18,19)
    • InChI Key: YBLQVTWIKSVTSH-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC(C2C=CC(C)=C(C)C=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Topological Polar Surface Area: 28.7

3-(3,4-dimethylphenyl)-5-phenyl-1H-Pyrazole Pricemore >>

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